Cas no 1029-87-4 (2,4-Pteridinediamine,7-methyl-6-phenyl-)

• Product Name: 2,4-Pteridinediamine,7-methyl-6-phenyl-
• CAS No: 1029-87-4
• MF: C₁₃H₁₂N₆
• MW: 252.274580955505
• CID: 117384
• PubChem ID: 10198906
• Update Time: 2025-04-18

2,4-Pteridinediamine,7-methyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pteridinediamine,7-methyl-6-phenyl-
• 7-methyl-6-phenylpteridine-2,4-diamine
• Pteridine, 2,4-diamino-7-methyl-6-phenyl-
• 2,4-diamino-6-phenyl-7-methylpteridine
• 2,4-Diamino-7-methyl-6-phenyl-pteridin
• 2,4-Diamino-7-methyl-6-phenylpteridine
• 7-Methyl-6-phenyl-pteridin-2,4-diyldiamin
• 7-methyl-6-phenyl-pteridine-2,4-diamine
• 7-methyl-6-phenyl-pteridine-2,4-diyldiamine
• Pteridine,2,4-diamino-7-methyl-6-phenyl
• CHEMBL130565
• DTXSID10436699
• 2,4-Diamino-7-methyl-6-phenyl-pteridine
• FT-0701928
• SCHEMBL6061478
• 1029-87-4

• Inchi： 1S/C13H12N6/c1-7-9(8-5-3-2-4-6-8)17-10-11(14)18-13(15)19-12(10)16-7/h2-6H,1H3,(H4,14,15,16,18,19)
• InChI Key： TXMJBZJNWIOSBI-UHFFFAOYSA-N
• SMILES： N1C2C(N)=NC(N)=NC=2N=C(C)C=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 252.11200
• Monoisotopic Mass: 252.11234441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 103.60000
• LogP: 2.72200